Cas no 102013-72-9 (m-PEG8-CH2COOH)

m-PEG8-CH2COOH structure
m-PEG8-CH2COOH structure
Product Name:m-PEG8-CH2COOH
CAS No:102013-72-9
MF:C19H38O11
MW:442.498427867889
MDL:MFCD16619222
CID:62268
PubChem ID:53401074
Update Time:2024-11-04

m-PEG8-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21,24,27-Nonaoxaoctacosanoic acid
    • 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-oicacid (6CI)
    • 2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
    • mPEG8-CH2COOH
    • m-PEG9-CH6COOH
    • mPEG8-acetic acid
    • m-PEG8-CH2COOH
    • BS-45961
    • MeO-PEG(112)-COOH
    • CS-0105252
    • 102013-72-9
    • 2,5,8,11,14,17,20,23,26-NONAOXAOCTACOSAN-28-OIC ACID
    • AKOS040742054
    • SCHEMBL10019282
    • DTXSID40694785
    • BP-23436
    • C70274
    • MFCD16619222
    • HY-130145
    • m-PEG8-acetic acid
    • m-PEG8-CH2COOH?
    • DB-217819
    • MDL： MFCD16619222
    • Inchi： 1S/C19H38O11/c1-22-2-3-23-4-5-24-6-7-25-8-9-26-10-11-27-12-13-28-14-15-29-16-17-30-18-19(20)21/h2-18H2,1H3,(H,20,21)
    • InChI Key： AOKQPSPNBHUGLR-UHFFFAOYSA-N
    • SMILES： O(CCOCCOCCOCCOC)CCOCCOCCOCCOCC(=O)O

Computed Properties

  • Exact Mass: 442.24141202g/mol
  • Monoisotopic Mass: 442.24141202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 26
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.122

m-PEG8-CH2COOH Pricemore >>

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Ambeed
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2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-oic acid
 102013-72-9 95%
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Ambeed
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